(Z)-N-(3-(2-ethoxyethyl)-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)pivalamide

• IUPAC Name: N-[3-(2-ethoxyethyl)-6-methylsulfonyl-1,3-benzothiazol-2-ylidene]-2,2-dimethylpropanamide
• InChI: InChI=1S/C17H24N2O4S2/c1-6-23-10-9-19-13-8-7-12(25(5,21)22)11-14(13)24-16(19)18-15(20)17(2,3)4/h7-8,11H,6,9-10H2,1-5H3
• InChI Key: BOGRSJYKHCSARF-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=NC(=O)C(C)(C)C
• Molecular Formula: C17H24N2O4S2
• Molecular Weight: 384.5 g/mol
• CAS No.: 865173-70-2

Description

Benzo[d]thiazol compounds are a class of organic compounds that have been studied for their potential biological activities. They are characterized by a benzene ring fused to a thiazole ring.

Synthesis Analysis

The synthesis of benzo[d]thiazol compounds often involves the reaction of 2-aminobenzothiazoles with various reagents. For example, one study reported the synthesis of benzo[d]thiazol carboxamide derivatives through a reaction with piperazine and various 1,2,3 triazoles.

Molecular Structure Analysis

The molecular structure of benzo[d]thiazol compounds is characterized by a benzene ring fused to a thiazole ring. The exact structure can vary depending on the specific substituents attached to the rings.

Chemical Reactions Analysis

Benzo[d]thiazol compounds can undergo various chemical reactions depending on the specific substituents attached to the rings. For example, they can form corresponding imines when reacted with 3-formylchromones in 2-propanol.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzo[d]thiazol compounds can vary depending on the specific substituents attached to the rings. For example, they can exhibit distinct colorimetric transformations in certain chemical reactions.

Mechanism of Action

The mechanism of action of benzo[d]thiazol compounds can vary depending on their specific biological activity. For example, some benzo[d]thiazol carboxamide derivatives have been found to exhibit antimycobacterial activity.

Future Directions

Future research on benzo[d]thiazol compounds could involve further exploration of their potential biological activities and the development of new synthesis methods. Additionally, more studies are needed to understand the reaction mechanism and other factors such as solvent effects.